2,3-dihydro-1H-pyrrolizine-5-carbonyl chloride

• CAS RN: 99929-57-4
• Molecular Formula: C8H8ClNO
• Molecular Weight: 169.61 g/mol
• IUPAC Name: 6,7-dihydro-5H-pyrrolizine-3-carbonyl chloride
• InChI: InChI=1S/C8H8ClNO/c9-8(11)7-4-3-6-2-1-5-10(6)7/h3-4H,1-2,5H2
• InChI Key: JACNXLRGRXRJSV-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=C(N2C1)C(=O)Cl

Description

2,3-dihydro-1H-pyrrolizine-5-carbonyl chloride is a useful research compound. Its molecular formula is C8H8ClNO and its molecular weight is 169.61 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred, ice-bath cooled portion (30 ml) of 12.5% phosgene in toluene was added a solution of 2,3-dihydro-1H-pyrrolizine (0.80 g, 0.0074 m) in ether (30 ml) dropwise over ca two minutes. After stirring cold for ca 2.5 hr, the reaction mixture is allowed to warm to room temperature, the volatiles are removed in vacuo, and the resultant crystalline 2,3-dihydro-1H-pyrrolizine-5-carbonyl chloride used as is in the next step.